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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on effectively handling high-particle samples in the

multi N/C 2300 Total Organic Carbon/Total Nitrogen (TOC/TN) analyzer without encountering

clogging issues. By leveraging the instrument's specialized design features and adhering to

best practices, users can ensure accurate and uninterrupted analysis of even the most

challenging matrices.

Troubleshooting Guide: Preventing and Addressing
Clogging
While the multi N/C 2300 is engineered for robust particle handling, understanding potential

issues and their solutions can streamline your experimental workflow.
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Symptom Potential Cause Recommended Action

Instrument pressure error or

failure to inject

Partial or complete blockage in

the injection needle or sample

pathway.

1. Perform a rinse cycle: Utilize

the instrument's automated

rinsing function to clear minor

obstructions. 2. Inspect and

clean the injection needle:

Refer to the instrument's

operating manual for the

specific procedure to safely

remove and clean the wide-

bore needle. 3. Check the

sample tubing: Ensure the

sample aspiration tube is not

kinked or obstructed.

Poor reproducibility or sample

carryover

Inadequate rinsing between

samples or particle settling in

sample vials.

1. Increase the number of

rinse cycles: In the analysis

method, increase the number

of rinses between injections to

ensure the system is

thoroughly cleaned. 2.

Optimize sample

homogenization: For samples

with rapidly settling particles,

ensure the autosampler's

magnetic stirring function is

enabled and optimized to

maintain a homogenous

suspension during analysis.[1]

3. Implement a reverse rinse:

The system's reverse rinse of

the sample aspiration tube and

needle is crucial for full

carryover control.
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No sample uptake

Issue with the microliter

syringe or sample aspiration

path.

1. Inspect the syringe: Check

for visible blockages or

damage to the syringe. 2.

Verify autosampler alignment:

Ensure the autosampler is

correctly aligned with the

sample vials.

Frequently Asked Questions (FAQs)
Q1: What is the core technology in the multi N/C 2300 that prevents clogging from high-particle

samples?

A1: The multi N/C 2300 utilizes a septum-free direct injection system.[2][3][4][5] This design is

the primary defense against clogging. The sample is drawn directly into a microliter syringe and

injected via a wide-bore needle from top to bottom, ensuring a complete transfer of particles

without navigating narrow tubes or valves where blockages commonly occur.[6] The injection

needle is also thermally cleaned in the furnace after each injection.[6]

Q2: Do I need to pre-filter my high-particle samples before analysis?

A2: In most cases, no. The multi N/C 2300 is specifically designed to handle particle-rich and

even oily or emulsion-like samples without the need for pre-filtration.[2][3] Pre-filtering can

sometimes remove the very particles you are intending to analyze, leading to inaccurate

results.

Q3: How can I ensure my sample is homogenous during analysis?

A3: The available AS 60 autosampler for the multi N/C 2300 offers automatic magnetic stirring

to homogenize liquid samples.[1] It is crucial to enable and optimize the stirring parameters

within your analysis method to ensure a representative aliquot is drawn for each injection,

especially for samples with dense or rapidly settling particles.

Q4: What are the recommended preventative maintenance steps to avoid clogging when

regularly analyzing high-particle samples?
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A4: Regular preventative maintenance is key to long-term, trouble-free operation. This

includes:

Regularly inspect and clean the injection needle: Follow the procedures outlined in the user

manual.

Ensure the rinse solution is fresh and appropriate: Use high-purity water for rinsing to

prevent introducing contaminants.

Monitor instrument pressures: The multiWin pro software includes a self-diagnostics system

that monitors internal pressures.[4][7] Any significant changes can be an early indicator of a

potential blockage.

Adhere to the maintenance schedule: Follow the recommended maintenance intervals for

tubing and other consumable parts as detailed in the operating manual.[2]

Experimental Protocols and System Parameters
Protocol: Setting Up a Measurement for a High-Particle
Sample

Sample Preparation:

Ensure the sample is well-mixed before placing it in the autosampler vial.

If using the AS 60 autosampler, add a magnetic stir bar to each vial.

Method Development in multiWin pro Software:

Create a new method or modify an existing one.

Injection Volume: Set an appropriate injection volume (the multi N/C 2300 can handle 10-

500 µL).[4][5]

Homogenization: In the autosampler settings, enable the magnetic stirrer and set the

stirring time and speed to ensure a homogenous suspension is maintained.
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Rinsing: Configure the number of rinse cycles before and after each sample injection. For

particularly "sticky" or high-particle samples, increase the number of rinse cycles.

Calibration: Use a long-term stable calibration with the "Easy Cal" function, which can

perform a multi-point calibration from a single standard solution.[3][5]

Sequence Setup:

Add your samples to the sequence table.

Ensure that a rinse station with fresh, high-purity water is available in the autosampler

rack.

Initiate Analysis:

Start the sequence. The instrument will automatically perform the acidification, purging (for

NPOC), injection, and rinsing steps.[1]
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Feature Specification/Description
Benefit for High-Particle

Samples

Injection Principle Septum-free direct injection

Eliminates the primary source

of clogging and allows for

direct analysis of particle-rich

samples.[2][3][4][5]

Injection Needle Wide-bore needle
Accommodates larger particles

without obstruction.[6]

Sample Path No narrow tubes or valves

Prevents particle

sedimentation and blockages.

[6]

Rinsing Technology

Efficient rinsing, including

reverse rinse of aspiration tube

and needle

Minimizes sample carryover

and keeps the system clean.[6]

Measurement Range 0 to 30,000 mg/L TOC

Allows for the analysis of high-

concentration samples without

the need for dilution, which can

alter particle distribution.[3][5]

Autosampler
AS 60 with automatic magnetic

stirring

Ensures sample homogeneity

during analysis for

reproducible results.[1]

Visualizing the Workflow
To better understand the process of handling high-particle samples with the multi N/C 2300, the

following diagrams illustrate the key decision-making and mechanical workflows.
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Caption: Workflow for analyzing high-particle samples.
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Caption: Troubleshooting logic for pressure errors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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